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Introduction

DCE_254, chemically identified as Bromfenvinphos-methyl, is an organophosphate compound
with the systematic IUPAC name [2-Bromo-1-(2,4-dichlorophenyl)ethenyl] dimethyl phosphate.
It is also known by synonyms such as IPO-63 and its CAS number 13104-21-7. Primarily
utilized as an insecticide and acaricide, its biological activity stems from its potent inhibition of
the enzyme acetylcholinesterase (AChE). This document provides a comprehensive technical
overview of its chemical structure, properties, mechanism of action, synthesis, biological
activity, and relevant experimental protocols.

Chemical Structure and Properties

Bromfenvinphos-methyl is a complex molecule featuring a dichlorophenyl group attached to a
bromoethenyl phosphate moiety.

Chemical Formula: C10H10BrCl204P
Molecular Weight: 375.97 g/mol
Appearance: Colorless to pale yellow liquid with a distinct odor.[1]

Solubility: It exhibits moderate solubility in organic solvents and has limited solubility in water.

[1]
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Table 1: Physicochemical Properties of Bromfenvinphos-methyl

Property Value Reference
Molecular Formula C10H10BrCl204P PubChem
Molecular Weight 375.97 g/mol [2]

Melting Point 65.5-67 °C [2]

Boiling Point 210.6°C [2]

Density 1.630+0.06 g/cm3 (Predicted) [2]

Storage Temperature Approx. 4°C [2]

Synthesis

While specific industrial synthesis protocols are proprietary, the synthesis of organophosphate
insecticides like Bromfenvinphos-methyl generally involves the reaction of a substituted phenol
with a phosphorylating agent. A plausible synthetic route would involve the Perkow reaction,
where a trialkyl phosphite reacts with an a-halo ketone. In the case of Bromfenvinphos-methyl,
this would likely involve the reaction of trimethyl phosphite with a halogenated 2,4-
dichloroacetophenone precursor.

Mechanism of Action: Acetylcholinesterase
Inhibition
The primary mechanism of action of Bromfenvinphos-methyl is the inhibition of

acetylcholinesterase (AChE), a critical enzyme in the nervous system of both insects and
mammals.

AChE is responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) into choline
and acetic acid, a process essential for terminating nerve impulses at cholinergic synapses. By
inhibiting AChE, Bromfenvinphos-methyl leads to an accumulation of ACh in the synaptic cleft.
This results in continuous stimulation of cholinergic receptors, leading to hyperactivity,
paralysis, and ultimately death of the target pest.
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Studies on human erythrocyte acetylcholinesterase have shown that Bromfenvinphos-methyl
exhibits a mixed type of inhibition. At lower concentrations, it acts as a competitive inhibitor,
increasing the Michaelis constant (Km) without affecting the maximum velocity (Vmax). At
higher concentrations, it demonstrates non-competitive characteristics, decreasing Vmax and
increasing Km.
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Mechanism of Acetylcholinesterase Inhibition.

Biological Activity and Toxicity

Bromfenvinphos-methyl is effective against a broad spectrum of insect pests. However, its non-
specific mechanism of action also poses a risk to non-target organisms, including mammals.

Table 2: Acute Toxicity of Bromfenvinphos-methyl in Rats

Exposure .
Test Species Value Reference
Route
Oral LD50 Rat 240 mg/kg [3]
Dermal LD50 Rabbit Not Found
_ >2.32 mg/L/4
Inhalation LC50 Rat [4]
hour
Metabolism

The metabolism of Bromfenvinphos-methyl in mammals, such as rats, proceeds through
several pathways. The primary routes of biotransformation involve demethylation and
hydrolysis of the phosphate ester bond. This leads to the formation of desmethyl
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dimethylvinphos, which is subsequently hydrolyzed to 2,4-dichlorophenacyl chloride. This
intermediate is further metabolized to compounds such as 2,4-dichloromandelic acid and 1-
(2,4-dichlorophenyl)ethanol, which can be conjugated (e.g., with glucuronic acid) and excreted.

[5]
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Metabolic Pathway of Bromfenvinphos-methyl.

Experimental Protocols
Acetylcholinesterase Inhibition Assay (Eliman's Method)

This colorimetric assay is a standard method for determining AChE activity and its inhibition by
compounds like Bromfenvinphos-methyl.

Materials:

Acetylcholinesterase (AChE) solution (from bovine erythrocytes or recombinant human)
o 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

o Acetylthiocholine iodide (ATCI)

e Phosphate buffer (pH 8.0)

« Bromfenvinphos-methyl solutions of varying concentrations

e 96-well microplate

e Microplate reader
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Procedure:

Prepare working solutions of AChE, DTNB, and ATCI in phosphate buffer.

e In a 96-well plate, add 25 uL of different concentrations of the Bromfenvinphos-methyl
solution to the test wells. Add 25 pL of buffer to the control wells.

e Add 50 pL of AChE solution to all wells and incubate at room temperature for a specified time
(e.g., 15 minutes).

e Add 50 pL of DTNB solution to all wells.
« Initiate the reaction by adding 25 uL of ATCI solution to all wells.

e Immediately measure the absorbance at 412 nm at regular intervals (e.g., every minute for
10 minutes) using a microplate reader.

e The rate of reaction is determined by the change in absorbance over time. The percentage of
inhibition is calculated using the formula: % Inhibition = [(Rate of control - Rate of sample) /
Rate of control] x 100
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Workflow for Acetylcholinesterase Inhibition Assay.
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Environmental Fate

Bromfenvinphos-methyl's persistence and mobility in the environment are influenced by factors
such as solil type, temperature, and microbial activity. Organophosphates are generally
susceptible to hydrolysis, particularly under alkaline conditions. In soil, microbial degradation is
a significant pathway for its dissipation. Photolysis may also contribute to its breakdown in the
presence of sunlight. Due to its potential for off-target toxicity, understanding its environmental
fate is crucial for risk assessment.

Conclusion

DCE_254, or Bromfenvinphos-methyl, is a potent organophosphate insecticide whose efficacy
is derived from the irreversible inhibition of acetylcholinesterase. This technical guide has
provided an in-depth overview of its chemical properties, mechanism of action, toxicity, and
metabolism. The provided experimental protocol for AChE inhibition serves as a foundational
method for its characterization. Further research into more selective and environmentally
benign alternatives remains a critical area of investigation in the field of pest management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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